IMPERIALONE

• CAS No.: 61989-75-1
• Product Name: IMPERIALONE
• Molecular Formula: C27H41NO3
• Molecular Weight: 427.629
• Standard InChI: InChI=1S/C27H41NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15,17-23,25,31H,4-14H2,1-3H3/t15-,17+,18+,19-,20-,21+,22-,23+,25-,26+,27+/m0/s1
• Standard InChIKey: HIDAYMRWVVNXAO-GIYMPXGUSA-N
• SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(=O)C6)C)(C)O
• Appearance: Powder
• Description: IMPERIALONE(cas 61989-75-1) is a medium-lasting and selective M2 muscarinic receptors antagonist (potency is intermediate between that of L6008 Imperialine and L6032/L6033 chloro-Imperialines). Steroidal Alkaloid, derivative of Imperialine extracted from Petilium eduardi. It presents a M2-selective activity: ED50 on rats under anaesthesia (i.v.) is 0.019 mg/kg (77.5% of Atropine activity). On the other muscarinic receptor subtypes, the effects of Imperialone are the following: - M4 receptors from rat intestine, EC50 = 7.4 10-8 g/ml (4.8% of Atropine activity). - M3 receptors from rat salivary glands, ED50 = 16.2 mg/kg (0.027 % of Atropine activity). Imperialone is more potent and presents a 3 to 5 times longer M2 cholinoblocking effect than L6008 Imperialine at similar concentration. Therefore, it can be considered as a medium-acting cholinoblocker.
• Purity: 97% (TLC)
• Reference: - Nurridinov et al., Chem. Nat. Comp. (1968). 333; ; - Mirzaev, unbublished results.
• Last Modified: Aug 20 2021